Benzenesulfonic acid, 4-isothiocyanato-, sodium salt
Benzenesulfonic acid, 4-isothiocyanato-, sodium salt
Brand Name:
Vulcanchem
CAS No.:
17614-69-6
VCID:
VC21056959
InChI:
InChI=1S/C7H5NO3S2.Na/c9-13(10,11)7-3-1-6(2-4-7)8-5-12;/h1-4H,(H,9,10,11);/q;+1/p-1
SMILES:
C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C7H5NNaO3S2+
Molecular Weight:
238.2 g/mol
Benzenesulfonic acid, 4-isothiocyanato-, sodium salt
CAS No.: 17614-69-6
Cat. No.: VC21056959
Molecular Formula: C7H5NNaO3S2+
Molecular Weight: 238.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17614-69-6 |
|---|---|
| Molecular Formula | C7H5NNaO3S2+ |
| Molecular Weight | 238.2 g/mol |
| IUPAC Name | sodium;4-isothiocyanatobenzenesulfonate |
| Standard InChI | InChI=1S/C7H5NO3S2.Na/c9-13(10,11)7-3-1-6(2-4-7)8-5-12;/h1-4H,(H,9,10,11);/q;+1/p-1 |
| Standard InChI Key | XYARUYHGTRIFSR-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].[Na+] |
| SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].[Na+] |
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